Cas no 1198162-35-4 (Ethyl 1-amino-2,2-dimethylcyclopropane-1-carboxylate hydrochloride)

• Product Name: Ethyl 1-amino-2,2-dimethylcyclopropane-1-carboxylate hydrochloride
• CAS No: 1198162-35-4
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• CID: 6097223
• PubChem ID: 138991079
• Update Time: 2025-05-04

Ethyl 1-amino-2,2-dimethylcyclopropane-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z1262689133
• 1198162-35-4
• EN300-7353322
• ethyl 1-amino-2,2-dimethylcyclopropane-1-carboxylate hydrochloride
• Ethyl 1-amino-2,2-dimethylcyclopropane-1-carboxylate;hydrochloride
• Ethyl 1-amino-2,2-dimethylcyclopropane-1-carboxylate hydrochloride

• Inchi： 1S/C8H15NO2.ClH/c1-4-11-6(10)8(9)5-7(8,2)3;/h4-5,9H2,1-3H3;1H
• InChI Key： SFLRBCPLDDPTQH-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C1(CC1(C)C)N)=O

Computed Properties

• Exact Mass: 193.0869564g/mol
• Monoisotopic Mass: 193.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl 1-amino-2,2-dimethylcyclopropane-1-carboxylate hydrochloride

Ethyl 1-amino-2,2-dimethylcyclopropane-1-carboxylate hydrochloride (CAS No. 1198162-35-4): A Comprehensive Overview

Ethyl 1-amino-2,2-dimethylcyclopropane-1-carboxylate hydrochloride (CAS No. 1198162-35-4) is a significant compound in the field of pharmaceutical chemistry, known for its unique structural properties and potential applications in drug development. This compound belongs to the class of cyclopropane derivatives, which have garnered considerable attention due to their distinct chemical characteristics and biological activities.

The molecular structure of Ethyl 1-amino-2,2-dimethylcyclopropane-1-carboxylate hydrochloride features a cyclopropane ring substituted with two methyl groups at the 2-position and an amino group at the 1-position, which is further esterified with ethyl. The hydrochloride salt form enhances its solubility in water, making it more suitable for various pharmaceutical formulations. This structural configuration imparts unique reactivity and stability, making it a valuable intermediate in synthetic chemistry.

In recent years, there has been growing interest in cyclopropane-containing compounds due to their potential as bioactive molecules. The presence of the cyclopropane ring in Ethyl 1-amino-2,2-dimethylcyclopropane-1-carboxylate hydrochloride contributes to its ability to interact with biological targets in novel ways. This has led to extensive research into its pharmacological properties, particularly in the context of antimicrobial and anti-inflammatory applications.

Recent studies have highlighted the antimicrobial activity of cyclopropane derivatives, including Ethyl 1-amino-2,2-dimethylcyclopropane-1-carboxylate hydrochloride. Research has demonstrated that these compounds can disrupt bacterial cell membranes and inhibit the growth of various pathogens. This makes them promising candidates for developing new antibiotics and alternative therapies against drug-resistant bacteria.

The anti-inflammatory potential of this compound has also been explored. Preclinical studies suggest that it can modulate inflammatory pathways by interacting with specific enzymes and receptors involved in the inflammatory response. This could make it a valuable component in drugs designed to treat chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of Ethyl 1-amino-2,2-dimethylcyclopropane-1-carboxylate hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and stereoselective reactions, are often employed to achieve the desired product. The development of efficient synthetic routes is crucial for scaling up production and making this compound more accessible for pharmaceutical applications.

The pharmacokinetic properties of Ethyl 1-amino-2,2-dimethylcyclopropane-1-carboxylate hydrochloride are also subjects of ongoing research. Understanding how the body processes this compound is essential for optimizing its therapeutic efficacy and minimizing potential side effects. Studies have shown that it exhibits good oral bioavailability and moderate metabolic stability, suggesting its potential as a viable drug candidate.

In conclusion, Ethyl 1-amino-2,2-dimethylcyclopropane-1-carboxylate hydrochloride (CAS No. 1198162-35-4) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features and biological activities make it an attractive candidate for various therapeutic applications. Continued research into its synthesis, pharmacology, and clinical efficacy will further elucidate its role in modern medicine.